Cas no 620547-74-2 (ethyl 2-{(2Z)-2-(3-chlorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate)

• Product Name: ethyl 2-{(2Z)-2-(3-chlorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate
• CAS No: 620547-74-2
• MF: C₁₉H₁₅ClO₅
• MW: 358.772404909134
• CID: 5417334
• Update Time: 2025-10-29

ethyl 2-{(2Z)-2-(3-chlorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate Chemical and Physical Properties

Names and Identifiers

• (Z)-ethyl 2-((2-(3-chlorobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetate
• Acetic acid, 2-[[2-[(3-chlorophenyl)methylene]-2,3-dihydro-3-oxo-6-benzofuranyl]oxy]-, ethyl ester
• ethyl 2-{(2Z)-2-(3-chlorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate

• Inchi： 1S/C19H15ClO5/c1-2-23-18(21)11-24-14-6-7-15-16(10-14)25-17(19(15)22)9-12-4-3-5-13(20)8-12/h3-10H,2,11H2,1H3
• InChI Key： GLOOSZWQGWSNQJ-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)COC1C=C2OC(=CC3=CC=CC(Cl)=C3)C(=O)C2=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on ethyl 2-{(2Z)-2-(3-chlorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate

Introduction to Ethyl 2-{(2Z)-2-(3-chlorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate (CAS No. 620547-74-2)

Ethyl 2-{(2Z)-2-(3-chlorophenylmethylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy})acetate (CAS No. 620547-74-2) is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, characterized by its intricate molecular structure, exhibits a unique combination of functional groups that make it a promising candidate for further investigation in drug discovery and development.

The molecular framework of Ethyl 2-{(2Z)-2-(3-chlorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate includes a benzofuran core, a chlorophenyl substituent, and an acetoxy group, which are strategically positioned to interact with biological targets. The presence of the 3-chlorophenyl moiety is particularly noteworthy, as it has been shown to enhance binding affinity in various pharmacological contexts. This feature makes the compound an attractive scaffold for designing novel therapeutic agents.

In recent years, there has been a growing interest in exploring the potential of heterocyclic compounds in medicinal chemistry. Benzofuran derivatives, in particular, have been extensively studied due to their diverse biological activities. The structural motif of Ethyl 2-{(2Z)-2-(3-chlorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate aligns well with this trend, as it combines the stability of the benzofuran ring with the reactivity of the acetoxy group.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The key step in the synthesis is the formation of the benzofuran core, which is typically achieved through cyclization reactions. Subsequent functionalization with the 3-chlorophenyl group and the acetoxy moiety further refines the molecular structure. Advanced spectroscopic techniques such as NMR and mass spectrometry are employed to confirm the structural integrity of the final product.

The pharmacological potential of Ethyl 2-{(2Z)-2-(3-chlorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate has been explored in several preclinical studies. These studies have highlighted its ability to interact with various biological targets, including enzymes and receptors involved in inflammatory pathways. The compound's interaction with these targets suggests its potential as an anti-inflammatory agent, which could be particularly valuable in treating chronic inflammatory diseases.

In addition to its anti-inflammatory properties, preliminary research indicates that Ethyl 2-{(2Z)-2-(3-chlorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate may also exhibit antioxidant and analgesic effects. These findings are supported by in vitro assays that demonstrate its ability to scavenge reactive oxygen species and modulate pain signaling pathways. The dual functionality of this compound makes it a versatile candidate for developing multifaceted therapeutic strategies.

The development of novel drug candidates often involves optimizing synthetic routes to improve scalability and cost-effectiveness. For Ethyl 2-{(2Z)-2-(3-chlorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate, efforts have been focused on streamlining the synthesis process while maintaining high yields. This includes exploring alternative catalysts and reaction conditions that can enhance efficiency without compromising purity. Such advancements are crucial for transitioning from laboratory-scale production to industrial manufacturing.

The safety profile of any pharmaceutical compound is paramount before it can be considered for clinical use. Comprehensive toxicological studies have been conducted on Ethyl 2-{(2Z)-2-(3-chlorophenyl)methylidene-3-oxo-2,3-dihydro-benzofuran}-6-yloxy)acetate, evaluating its acute and chronic toxicity. These studies have shown that the compound is well-tolerated at relevant doses, suggesting a favorable safety profile. However, further investigations are needed to fully characterize its long-term effects and potential side interactions.

The integration of computational methods into drug discovery has significantly accelerated the identification and optimization of lead compounds. Molecular modeling techniques have been employed to predict the binding interactions between Ethyl 2-{(2Z)-wbr/>wbr/>wbr/>wbr/>wbr/>wbr/>wbr/>wbr/>wbr/>wbr/>wbr/>wbr/>wbr/>wbr/>wbr/>wbr/>wbr/>wbr/>wbr/>methylidene-wbr/>wbr/>methylidene-wbr/>wbr/>